Cas no 88171-09-9 (rel-methyl (2R)-2-amino-3-fluoro-3-methylbutanoate)

• Product Name: rel-methyl (2R)-2-amino-3-fluoro-3-methylbutanoate
• CAS No: 88171-09-9
• MF: C₆H₁₂FNO₂
• MW: 149.163385391235
• CID: 642452
• PubChem ID: 91978307
• Update Time: 2025-05-23

rel-methyl (2R)-2-amino-3-fluoro-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• L-Valine, 3-fluoro-, methyl ester
• rel-methyl (2R)-2-amino-3-fluoro-3-methylbutanoate
• Methyl (R)-2-amino-3-fluoro-3-methylbutanoate
• 88171-09-9
• SCHEMBL16346474
• EN300-27738622

• Inchi： 1S/C6H12FNO2/c1-6(2,7)4(8)5(9)10-3/h4H,8H2,1-3H3/t4-/m1/s1
• InChI Key： GWTQQCIBNYVBMO-SCSAIBSYSA-N
• SMILES： FC(C)(C)[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 149.08520679g/mol
• Monoisotopic Mass: 149.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rel-methyl (2R)-2-amino-3-fluoro-3-methylbutanoate

Exploring rel-methyl (2R)-2-amino-3-fluoro-3-methylbutanoate (CAS No. 88171-09-9): Properties, Applications, and Market Insights

rel-methyl (2R)-2-amino-3-fluoro-3-methylbutanoate (CAS No. 88171-09-9) is a specialized fluorinated amino acid ester with growing interest in pharmaceutical and biochemical research. This compound, characterized by its unique fluoro-methyl substitution pattern, serves as a valuable building block in drug discovery and peptide synthesis. The methyl ester functionality enhances its solubility and reactivity, making it particularly useful in organic transformations.

In recent years, the demand for fluorinated amino acid derivatives like rel-methyl (2R)-2-amino-3-fluoro-3-methylbutanoate has surged due to their role in improving metabolic stability and bioavailability of therapeutic peptides. Researchers are actively exploring its potential in designing protease-resistant peptides and targeted drug delivery systems, addressing current challenges in neurodegenerative disease treatment and oncology applications.

The stereochemistry of rel-methyl (2R)-2-amino-3-fluoro-3-methylbutanoate plays a crucial role in its biological activity. The (2R) configuration at the alpha carbon and the 3-fluoro-3-methyl moiety create steric and electronic effects that influence molecular recognition processes. This has led to investigations into its use as a conformationally constrained amino acid analog in peptide-based therapeutics, particularly for GPCR-targeted drugs where receptor selectivity is paramount.

From a synthetic chemistry perspective, CAS 88171-09-9 presents interesting challenges and opportunities. The fluoro and methyl groups at the 3-position require specialized protection-deprotection strategies during peptide coupling reactions. Recent advances in flow chemistry and enzymatic resolution techniques have improved the efficiency of producing this compound at scale, addressing common questions about cost-effective synthesis of fluorinated building blocks.

The pharmaceutical applications of rel-methyl (2R)-2-amino-3-fluoro-3-methylbutanoate extend to several cutting-edge areas. In PET radiopharmaceuticals, the fluorine atom provides a potential site for 18F-labeling, making it valuable for diagnostic imaging. Additionally, its incorporation into peptide vaccines and immune-modulating compounds is being explored, particularly in the context of emerging infectious diseases and cancer immunotherapy approaches.

Market analysis indicates steady growth for fluorinated amino acid derivatives, with CAS 88171-09-9 occupying a niche but expanding segment. The compound's price and availability fluctuate based on demand from contract research organizations and specialty pharmaceutical developers. Current trends show increased interest from Asia-Pacific markets, particularly for applications in next-generation peptide therapeutics and precision medicine formulations.

Quality control of rel-methyl (2R)-2-amino-3-fluoro-3-methylbutanoate requires specialized analytical methods. HPLC methods with chiral stationary phases are essential for verifying the (2R) configuration, while 19F-NMR provides crucial information about the fluoromethyl group's integrity. These analytical challenges frequently appear in discussions about quality assurance for fluorinated compounds in pharmaceutical development.

Environmental and handling considerations for 88171-09-9 follow standard laboratory safety protocols for amino acid derivatives. While not classified as hazardous, proper storage conditions (typically -20°C under inert atmosphere) are recommended to maintain the compound's stability. This aligns with growing industry focus on green chemistry principles and sustainable pharmaceutical manufacturing practices.

Future research directions for rel-methyl (2R)-2-amino-3-fluoro-3-methylbutanoate include exploring its potential in macrocyclic peptides and peptide-drug conjugates. The compound's ability to influence secondary structure formation makes it particularly interesting for developing constrained peptides with enhanced target binding properties. These applications address frequently searched topics about improving peptide stability and oral bioavailability of peptide drugs.

In conclusion, rel-methyl (2R)-2-amino-3-fluoro-3-methylbutanoate (CAS No. 88171-09-9) represents an important tool in modern medicinal chemistry. Its unique combination of fluorine substitution and methyl ester protection offers solutions to current challenges in peptide-based drug development, while ongoing research continues to uncover new applications in diagnostic and therapeutic areas. The compound's growing importance reflects broader trends toward precision molecular design in pharmaceutical innovation.